Cas no 118081-34-8 (Ceftibuten dihydrate)

Ceftibuten (sch-39720) dihydrate is a cephalosporin with oral activity. It has strong antibacterial activity against a variety of gram negative and some gram positive pathogens in vitro
Ceftibuten dihydrate structure
Ceftibuten dihydrate structure
Ceftibuten dihydrate
118081-34-8
C15H18N4O8S2
446.4554
MFCD00864918
63334
5282241

Ceftibuten dihydrate Properties

Names and Identifiers

    • Ceftibuten dihydrate
    • Sch-39720
    • (+)-(6R,7R)-7-[2-(2-Amino-1,3-thiazol-4-yl)-4-carboxy-2-butenamide]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid dihydrate
    • Sch-39720 dihydrate
    • (6R,7R)-7-[[(Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,dihydrate
    • Cetb
    • Cedax
    • D02121
    • Seftem
    • Cedax-13C3
    • Cedax (tn)
    • S 7432-13C3
    • Seftem (tn)
    • Ceftibuten (jp15)
    • Ceftibuten (dihydrate)
    • ceftibuten.2H2O
    • Isocef
    • 62F4443RWP
    • Ceftibuten hydrate
    • (6R,7R)-7-[[(Z)-2-(2-amino-1,3-thiazol-4-yl)-5-hydroxy-5-oxopent-2-enoyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid dihydrate
    • 7beta-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino}-3,4-didehydrocepham-4-carboxylic acid--water(1/2)
    • (6R,7R)-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino}-8-oxo-5-thia-1-azab
    • (6R,7R)-7-(((Z)-2-(2-amino-1,3-thiazol-4-yl)-5-hydroxy-5-oxopent-2-enoyl)amino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid dihydrate
    • SCHEMBL159144
    • CEFTIBUTEN DIHYDRATE [VANDF]
    • Q27116185
    • CEFTIBUTEN DIHYDRATE [MI]
    • CEFTIBUTEN DIHYDRATE [WHO-DD]
    • HY-B0698A
    • CEFTIBUTEN HYDRATE [JAN]
    • Ceftibuten hydrate (JP17)
    • (6R,7R)-7-((Z)-2-(2-Aminothiazol-4-yl)-4-carboxybut-2-enamido)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid dihydrate
    • 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-((2-(2-AMINO-4-THIAZOLYL)-4-CARBOXY-1-OXO-2-BUTENYL)AMINO)-8-OXO-, DIHYDRATE, (6R-(6.ALPHA.,7.BETA.(Z)))-
    • 1ST162942W
    • 118081-34-8
    • (6R,7R)-7-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl)amino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid--water (1/2)
    • 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-((2-(2-AMINO-4-THIAZOLYL)-4-CARBOXY-1-OXO-2-BUTENYL)AMINO)-8-OXO-, DIHYDRATE, (6R-(6alpha,7beta(Z)))-
    • (6R,7R)-7-((2Z)-2-(2-Aminothiazol-4-yl)-4-carboxybut-2-enoylamino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid dihydrate
    • AKOS025149353
    • CHEBI:34618
    • CEFTIBUTEN DIHYDRATE [ORANGE BOOK]
    • MFCD08141796
    • CCG-269195
    • A803878
    • (6R,7R)-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid--water (1/2)
    • cis-Ceftibuten dihydrate
    • 7beta-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl)amino)-3,4-didehydrocepham-4-carboxylic acid--water(1/2)
    • UNII-62F4443RWP
    • CS-4518
    • (6R,7R)-7-[[(Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;dihydrate
    • s3623
    • DA-51758
    • CEFTIBUTEN DIHYDRATE
    • Seftem (TN)
    • Cedax (TN)
    • Ceftibuten hydrate (JP18)
    • CETB
    • +Expand
    • MFCD00864918
    • SSWTVBYDDFPFAF-DKOGRLLHSA-N
    • 1S/C15H14N4O6S2.2H2O/c16-15-17-7(5-27-15)6(1-2-9(20)21)11(22)18-10-12(23)19-8(14(24)25)3-4-26-13(10)19;;/h1,3,5,10,13H,2,4H2,(H2,16,17)(H,18,22)(H,20,21)(H,24,25);2*1H2/b6-1-;;/t10-,13-;;/m1../s1
    • S1C([H])([H])C([H])=C(C(=O)O[H])N2C([C@]([H])([C@@]12[H])N([H])C(/C(=C(/[H])\C([H])([H])C(=O)O[H])/C1=C([H])SC(N([H])[H])=N1)=O)=O.O([H])[H].O([H])[H]

Computed Properties

  • 446.05700
  • 6
  • 12
  • 6
  • 446.05660589g/mol
  • 29
  • 755
  • 0
  • 2
  • 0
  • 1
  • 0
  • 3
  • 219

Experimental Properties

  • 0.73320
  • 234.92000
  • 966.4°C at 760 mmHg
  • >180°C (dec.)
  • No data available
  • No data available
  • 生物体外In Vitro:DMSO溶解度≥ 35 mg/mL(78.39 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
  • No data available

Ceftibuten dihydrate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0081SZ-25mg
Ceftibuten Dihydrate
118081-34-8 98%
25mg
$49.00
A2B Chem LLC
AD74787-25mg
Ceftibuten dihydrate
118081-34-8 98%
25mg
$33.00
Aaron
AR00821B-50mg
Ceftibuten Dihydrate
118081-34-8 98%
50mg
$10.00
abcr
AB460186-250 mg
Ceftibuten dihydrate; .
118081-34-8
250MG
€688.00 2023-07-18
ChemScence
CS-4518-10mg
Ceftibuten (dihydrate)
118081-34-8 ≥98.0%
10mg
$60.0 2022-04-28
DC Chemicals
DC9355-100 mg
Ceftibuten (dihydrate)
118081-34-8 >98%
100mg
$200.0 2022-02-28
eNovation Chemicals LLC
D671893-10g
Ceftibuten Dihydrate
118081-34-8 99%
10g
$585 2022-06-08
Key Organics Ltd
AS-15194-1MG
Ceftibuten hydrate
118081-34-8 >98%
1mg
£36.00 2023-09-08
MedChemExpress
HY-B0698A-10mM*1mLinDMSO
Ceftibuten dihydrate
118081-34-8 ≥98.0%
10mM*1mLinDMSO
¥660 2022-05-18
S e l l e c k ZHONG GUO
S3623-25mg
Ceftibuten dihydrate
118081-34-8 98%
25mg
¥1040.8 2023-09-15

Ceftibuten dihydrate Suppliers

WuHan Dong Kang Yuan technology co., LTD
Audited Supplier Audited Supplier
(CAS:118081-34-8)
CAI JING LI
15377658509
2851686519@qq.com
Wuhan Dingxintong Pharmaceutical Co., Ltd.
Audited Supplier Audited Supplier
(CAS:118081-34-8)
TANG WEI
17720532645
t17720532645@163.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:118081-34-8)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:118081-34-8)
TANG SI LEI
15026964105
2881489226@qq.com

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118081-34-8 (Ceftibuten dihydrate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:118081-34-8)Ceftibuten dihydrate
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213.0/288.0